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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468 Get Quote

Disclaimer: The following procedures are based on the compound Methyl 3-bromopropanoate

(CAS No. 3395-91-3), a common chemical fitting the description "Br-C3-methyl ester." The

user must verify the chemical identity and CAS number of their specific material and consult the

manufacturer-provided Safety Data Sheet (SDS) before handling. These notes are intended as

a guide and supplement, not a replacement for, the official SDS and institutional safety

protocols.

Application Notes
These notes provide a summary of the key safety information, physical properties, and storage

requirements for Methyl 3-bromopropanoate.

Hazard Summary
Methyl 3-bromopropanoate is a hazardous chemical that requires careful handling to prevent

exposure and injury.[1] It is classified as a combustible liquid and is harmful if swallowed.[1][2]

The primary routes of exposure are inhalation, skin contact, and eye contact.

Health Hazards:

Oral: Harmful if swallowed.[1][2]

Skin: Causes skin irritation.[1] Avoid all direct contact.

Eyes: Causes serious eye irritation.[1]
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Inhalation: May cause respiratory system irritation.[1] Vapors or mists should not be

inhaled.[1]

Physical Hazards:

Flammability: Combustible liquid.[1][2] Containers may explode when heated.[1]

Data Presentation: Properties and Storage
All personnel must be familiar with the properties of Methyl 3-bromopropanoate to ensure safe

handling and storage.

Table 1: Physical and Chemical Properties of Methyl 3-bromopropanoate

Property Value

CAS Number 3395-91-3[1][3]

Molecular Formula C₄H₇BrO₂[3]

Molecular Weight 167.00 g/mol [2][3]

Appearance Clear, colorless liquid[1][2]

Odor Odorless[1]

Boiling Point 64 - 66 °C (147.2 - 150.8 °F) @ 18 mmHg[1]

Flash Point 75 °C (167 °F)[1]

| Specific Gravity | 1.530[1] |

Table 2: Storage and Handling Parameters
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Parameter Recommendation

Storage Temperature

Room temperature; store in a cool
(<15°C), dry, dark, and well-ventilated
place.[1][2][4]

Storage Conditions
Keep container tightly closed.[1][4] Store locked

up.[4]

Incompatible Materials
Strong Acids, Strong Bases, Strong Reducing

Agents.[1][4]

| Handling Precautions | Keep away from heat, sparks, open flames, and hot surfaces.[1][4] |

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during handling.[5] The required equipment

may vary based on the specific procedure and risk of exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Equipment Specification Purpose

Eye/Face Protection

Chemical safety goggles
(ANSI Z87.1 compliant).
Use a face shield for
splash-prone tasks.[1][6]

Protects against splashes
and eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile). Lab coat. Closed-

toe shoes.[1][5][7]

Prevents skin contact and

irritation.[1]

| Respiratory Protection | Handle only in a certified chemical fume hood or a well-ventilated

area.[1][4] | Prevents inhalation of irritating vapors.[1] |
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Adherence to the following protocols is essential for the safe use of Methyl 3-bromopropanoate

in a laboratory setting.

Protocol: General Handling and Use
This protocol outlines the standard procedure for handling Methyl 3-bromopropanoate.

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[1]

Don all required PPE as specified in Table 3.

Cover the work surface with disposable, absorbent bench paper.[8]

Handling:

Perform all manipulations of the chemical inside the chemical fume hood to minimize

inhalation exposure.[8]

Ground all equipment when transferring the liquid to prevent static discharge, as it is a

combustible liquid.

Open the container slowly on a stable surface.

Dispense the required amount carefully, avoiding splashes.

Keep the container tightly sealed when not in use.[1][4]

Post-Handling:

After handling, decontaminate the work area.

Carefully remove and properly dispose of all contaminated PPE and bench paper as

hazardous waste.[8]
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Wash hands and any exposed skin thoroughly with soap and water.[1][4][8]

Protocol: Emergency Spill Response
This protocol provides steps for managing an incidental spill (<1 Liter) of Methyl 3-

bromopropanoate. For larger spills, evacuate the area and contact emergency services.[9]

Immediate Actions:

Alert all personnel in the immediate area of the spill.[10][11]

If safe to do so, remove all ignition sources from the area.[1][4]

Evacuate the area if you feel unwell or if vapors are overwhelming.[11]

Containment & Cleanup:

Don appropriate PPE, including safety goggles, double nitrile gloves, and a lab coat.

Prevent the spill from entering drains by creating a dike with an inert absorbent material

(e.g., vermiculite, sand, or commercial absorbent pads).[10][12]

Slowly cover the spill with the absorbent material, working from the outside in.[10]

Allow the chemical to be fully absorbed.

Disposal & Decontamination:

Carefully scoop the absorbed material into a labeled, leak-proof hazardous waste

container.[10][12]

Wash the spill area with soap and water, collecting the rinse water for disposal as

hazardous waste.[10]

Dispose of all contaminated materials (gloves, absorbent, etc.) in the designated

hazardous waste container.[12]

Report the incident to the laboratory supervisor.[10]
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Protocol: Waste Disposal
All waste containing Methyl 3-bromopropanoate must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing this chemical in a designated, sealed, and properly

labeled hazardous waste container.[8]

Collect all solid waste, including contaminated gloves, paper towels, and empty

containers, in a separate, clearly labeled hazardous waste container.[8]

Do not pour any waste down the drain.[1][4][8]

Waste Storage:

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

Disposal:

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety (EHS) office.[1][4]

Visualizations
The following diagrams illustrate key workflows for ensuring safety.
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Prepare Fume Hood
& Verify Safety Equipment 2. Handling Dispense Chemical

in Fume Hood
Keep Container
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Work Area
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Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 3-bromopropanoate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Alk_IN_6.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Alk_IN_6.pdf
https://www.fishersci.com/store/msds?partNumber=AC221790250&productDescription=METHYL+3-BROMOPROPIONATE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1412714&productDescription=METHL+3-BRMOPROPIONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Alk_IN_6.pdf
https://www.fishersci.com/store/msds?partNumber=AC221790250&productDescription=METHYL+3-BROMOPROPIONATE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1412714&productDescription=METHL+3-BRMOPROPIONATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1585468?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size
& Immediate Risk

> 1 Liter OR
High Risk of Exposure

< 1 Liter AND
Manageable Risk

EVACUATE AREA
Call Emergency Services

YES NO

Alert Others in Area

YES

Don PPE
(Goggles, Gloves)

Contain with Absorbent
(Work Outside-In)

Collect Waste into
Sealed Container

Decontaminate Area
& Report to Supervisor

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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